Cas no 2172023-45-7 (1-cyclopropyl-1H-pyrazolo3,4-cpyridin-4-amine)
1-cyclopropyl-1H-pyrazolo3,4-cpyridin-4-amine Chemical and Physical Properties
Names and Identifiers
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- 1-cyclopropyl-1H-pyrazolo3,4-cpyridin-4-amine
- EN300-1647849
- 2172023-45-7
- 1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine
-
- Inchi: 1S/C9H10N4/c10-8-4-11-5-9-7(8)3-12-13(9)6-1-2-6/h3-6H,1-2,10H2
- InChI Key: GOFSRXWGRVMKEB-UHFFFAOYSA-N
- SMILES: N1(C2C=NC=C(C=2C=N1)N)C1CC1
Computed Properties
- Exact Mass: 174.090546336g/mol
- Monoisotopic Mass: 174.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 56.7Ų
1-cyclopropyl-1H-pyrazolo3,4-cpyridin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1647849-0.05g |
1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine |
2172023-45-7 | 0.05g |
$1104.0 | 2023-06-04 | ||
| Enamine | EN300-1647849-0.1g |
1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine |
2172023-45-7 | 0.1g |
$1157.0 | 2023-06-04 | ||
| Enamine | EN300-1647849-0.25g |
1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine |
2172023-45-7 | 0.25g |
$1209.0 | 2023-06-04 | ||
| Enamine | EN300-1647849-0.5g |
1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine |
2172023-45-7 | 0.5g |
$1262.0 | 2023-06-04 | ||
| Enamine | EN300-1647849-1.0g |
1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine |
2172023-45-7 | 1g |
$1315.0 | 2023-06-04 | ||
| Enamine | EN300-1647849-2.5g |
1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine |
2172023-45-7 | 2.5g |
$2576.0 | 2023-06-04 | ||
| Enamine | EN300-1647849-5.0g |
1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine |
2172023-45-7 | 5g |
$3812.0 | 2023-06-04 | ||
| Enamine | EN300-1647849-10.0g |
1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine |
2172023-45-7 | 10g |
$5652.0 | 2023-06-04 | ||
| Enamine | EN300-1647849-50mg |
1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine |
2172023-45-7 | 50mg |
$1104.0 | 2023-09-21 | ||
| Enamine | EN300-1647849-100mg |
1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine |
2172023-45-7 | 100mg |
$1157.0 | 2023-09-21 |
1-cyclopropyl-1H-pyrazolo3,4-cpyridin-4-amine Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 1-cyclopropyl-1H-pyrazolo3,4-cpyridin-4-amine
Introduction to 1-Cyclopropyl-1H-Pyrazolo[3,4-c]pyridin-4-amine (CAS No. 2172023-45-7)
1-Cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine (CAS No. 2172023-45-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.
The molecular structure of 1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine is characterized by a pyrazolo[3,4-c]pyridine core with a cyclopropyl substituent at the 1-position. The cyclopropyl group is a small, rigid, and electron-withdrawing moiety that can significantly influence the compound's physicochemical properties and biological activity. This structural feature makes it an attractive candidate for drug discovery and development.
Recent studies have highlighted the potential of 1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.
In addition to its anti-inflammatory properties, 1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine has also shown promise in antiviral research. A study conducted by a team of virologists at the University of California demonstrated that this compound possesses broad-spectrum antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves the inhibition of viral replication by targeting key viral enzymes, making it a potential lead compound for the development of new antiviral drugs.
The anticancer potential of 1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine has also been explored in recent years. A preclinical study published in Cancer Research in 2023 reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The researchers found that the compound induces apoptosis and cell cycle arrest by modulating key signaling pathways such as p53 and PI3K/Akt. These findings suggest that 1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine could be a valuable candidate for further investigation as an anticancer agent.
The pharmacokinetic properties of 1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine have also been studied to assess its suitability for drug development. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a successful drug candidate. Additionally, the compound has shown low toxicity in animal models, further supporting its potential for clinical translation.
In conclusion, 1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine (CAS No. 2172023-45-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.
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